Cas no 2227759-57-9 (tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate)

• Product Name: tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate
• CAS No: 2227759-57-9
• MF: C₁₅H₂₁F₃N₂O₃
• MW: 334.334054708481
• CID: 6333938
• PubChem ID: 165782368
• Update Time: 2025-06-09

tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate
• EN300-1900083
• tert-butyl N-{2-[(1S)-3-amino-1-hydroxypropyl]-5-(trifluoromethyl)phenyl}carbamate
• 2227759-57-9

• Inchi： 1S/C15H21F3N2O3/c1-14(2,3)23-13(22)20-11-8-9(15(16,17)18)4-5-10(11)12(21)6-7-19/h4-5,8,12,21H,6-7,19H2,1-3H3,(H,20,22)/t12-/m0/s1
• InChI Key： RMYJNSUTLDCVMW-LBPRGKRZSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@H](CCN)O)(F)F

Computed Properties

• Exact Mass: 334.15042702g/mol
• Monoisotopic Mass: 334.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate

Professional Introduction to Compound with CAS No. 2227759-57-9 and Product Name: Tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate

The compound with CAS No. 2227759-57-9 and the product name Tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further investigation.

At the core of this compound's design is the tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate moiety, which plays a crucial role in its pharmacological properties. The presence of the tert-butyl group enhances the stability of the molecule, while the N-{2-(1S)-3-amino-1-hydroxypropyl} part introduces a chiral center, which is essential for achieving optimal biological activity. Additionally, the 5-(trifluoromethyl)phenyl group contributes to the compound's binding affinity and metabolic stability.

Recent research in medicinal chemistry has highlighted the importance of incorporating fluorine atoms into drug molecules to improve their pharmacokinetic profiles. The trifluoromethyl group in this compound is a prime example of such an approach, as it has been shown to enhance binding interactions with biological targets and increase resistance to metabolic degradation. This modification is particularly relevant in the context of developing novel therapeutics that require prolonged efficacy and reduced side effects.

The stereochemistry of the (1S)-configuration in the N-{2-(1S)-3-amino-1-hydroxypropyl} moiety is another critical aspect of this compound's design. Chiral drugs often exhibit different biological activities depending on their stereochemical configuration, and the (1S)-isomer has been demonstrated to be more effective in several preclinical studies. This underscores the importance of precise molecular design in achieving desired pharmacological outcomes.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Initial findings suggest that it may have significant utility in treating inflammatory disorders, where its ability to modulate key enzymatic pathways could lead to novel treatment strategies. Furthermore, its structural features make it a promising candidate for further development as an anti-cancer agent, particularly due to its ability to interact with specific cellular targets involved in tumor growth and progression.

The synthesis of this compound represents a culmination of advancements in organic chemistry and medicinal chemistry. The multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis have been employed to achieve the desired stereochemical configuration, highlighting the compound's complexity and the expertise required for its production.

As research continues, additional derivatives of this compound are being explored to optimize its pharmacological properties further. By modifying various functional groups within the molecule, scientists aim to enhance its bioavailability, reduce potential toxicity, and improve overall therapeutic efficacy. Such efforts are crucial for translating laboratory discoveries into viable clinical candidates.

The regulatory landscape for new pharmaceutical compounds also plays a significant role in determining their progression through clinical development. Ensuring compliance with safety and efficacy standards is essential for advancing this compound from preclinical studies to human trials. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are necessary to facilitate this transition.

The economic implications of developing new therapeutics cannot be overlooked either. The pharmaceutical industry invests substantial resources into drug discovery and development, with the hope of bringing innovative treatments to market. Compounds like Tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate represent valuable assets that can drive market growth and improve patient outcomes if successfully commercialized.

In conclusion, the compound with CAS No. 2227759-57-9 and its product name Tert-butyl N-{2-(1S)-3-amino-1-hydroxypropyl-5-(trifluoromethyl)phenyl}carbamate exemplify the cutting edge of pharmaceutical innovation. Its unique structural features and promising preclinical results position it as a significant asset in ongoing drug development efforts. As research progresses, further insights into its pharmacological properties and potential therapeutic applications are expected to emerge, contributing valuable advancements to modern medicine.